Cas no 941993-77-7 (2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941993-77-7
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5502954
• PubChem ID: 7687028
• Update Time: 2025-10-29

2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F2783-0570
• 2-(3-methoxyphenoxy)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• VU0498595-1
• AKOS024466385
• 2-(3-methoxyphenoxy)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide
• 941993-77-7
• 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C20H22N2O4/c1-14-8-9-15(11-18(14)22-10-4-7-20(22)24)21-19(23)13-26-17-6-3-5-16(12-17)25-2/h3,5-6,8-9,11-12H,4,7,10,13H2,1-2H3,(H,21,23)
• InChI Key： VVMKWBJTOUFQMI-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CC=1C)NC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide

2-(3-Methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide: A Comprehensive Overview

The compound with CAS No. 941993-77-7, known as 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, which have been explored in recent research studies.

Chemical Structure and Synthesis

The molecular structure of 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide consists of a phenyl ring substituted with a methoxy group at the 3-position, an acetoxy group at the 2-position, and an acetamide group attached to a 4-methylphenyl ring. The presence of the 2-pyrrolidone moiety adds to the compound's versatility, enabling it to participate in various chemical reactions. Recent advancements in synthetic chemistry have allowed for more efficient and scalable methods to synthesize this compound, making it more accessible for research and development purposes.

Biological Activity and Applications

Research into the biological activity of 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide has revealed its potential as a bioactive molecule. Studies have shown that this compound exhibits modulatory effects on key biological pathways, making it a candidate for drug development. For instance, its ability to interact with specific enzymes and receptors has been explored in the context of treating metabolic disorders and neurodegenerative diseases. Furthermore, its role as a precursor in the synthesis of advanced materials has been investigated, highlighting its importance in materials science.

Recent Research Findings

In recent years, significant progress has been made in understanding the properties of 2-(3-methoxyphenoxy)-N-4-methyl-3-(2-oxopyrrolidin-1-y)phenylacetamide. A study published in 2023 demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting chronic inflammatory conditions. Additionally, researchers have explored its application in green chemistry, where it serves as an environmentally friendly alternative to traditional reagents in organic synthesis.

Safety and Handling

While working with CAS No. 941993